Cas no 2763886-19-5 (tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate
• CAS No: 2763886-19-5
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 6158729
• PubChem ID: 165984942
• Update Time: 2025-07-22

tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2763886-19-5
• EN300-37355719
• tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate

• Inchi： 1S/C15H26N2O4/c1-14(2,3)21-13(20)16-15(7-4-5-8-15)12(19)17-9-6-11(18)10-17/h11,18H,4-10H2,1-3H3,(H,16,20)/t11-/m1/s1
• InChI Key： YDIAGHSCYDJQRK-LLVKDONJSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OC(C)(C)C)N1CC[C@H](C1)O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: 1

Additional information on tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate

Recent Advances in the Study of tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate (CAS: 2763886-19-5)

The compound tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate (CAS: 2763886-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific scrutiny.

One of the key areas of research involving this compound is its role as a building block in the synthesis of complex bioactive molecules. The presence of both a hydroxypyrrolidine and a carbamate moiety in its structure allows for versatile chemical modifications, enabling researchers to tailor its properties for specific biological targets. Recent publications have highlighted its use in the development of protease inhibitors, where its stereochemistry and functional groups play a critical role in binding affinity and selectivity.

In addition to its synthetic utility, tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate has been investigated for its potential therapeutic effects. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a specific kinase implicated in tumor growth, suggesting its potential as a lead compound for anticancer drug development.

Another notable aspect of this research is the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. These studies have revealed favorable stability and bioavailability characteristics, further supporting its potential for clinical translation.

Despite these promising findings, challenges remain in the optimization of this compound for therapeutic use. Issues such as off-target effects and metabolic stability need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to drive advancements in this area, with the goal of developing more effective and safer derivatives.

In conclusion, tert-butyl N-{1-[(3R)-3-hydroxypyrrolidine-1-carbonyl]cyclopentyl}carbamate (CAS: 2763886-19-5) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations, paving the way for its eventual clinical application. This compound exemplifies the intersection of chemical synthesis and biological activity, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.